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CAS No.: 2638-94-0

Cat. No.: S590686

Understanding ACVA: Key Properties & Data

ACVA is a water-soluble azo initiator widely used in controlled polymerizations like RAFT. Controlling its
decomposition temperature is crucial for successful reactions [1]. The table below summarizes its essential

properties for your experimental planning.

Property Value/Condition Source/Context

10-hour Half-life Temperature 63°C (in DMF) [1] Key parameter for
reaction rate
planning.

Molecular Weight 280.28 g/mol [1] For calculating molar
guantities.

Decomposition/Self- 60°C (SADT) [1] Critical for safe

accelerating Decomposition storage and handling.

Temperature (SADT)

Typical Polymerization 60-70°C [2] [3] Effective range for
Temperature initiating
polymerization.

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s590686?utm_src=pdf-body
https://www.smolecule.com/products/s590686?utm_src=pdf-interest
https://specchem-wako.fujifilm.com/europe/en/water-soluble-azo-initiators/V-501.htm
https://specchem-wako.fujifilm.com/europe/en/water-soluble-azo-initiators/V-501.htm
https://specchem-wako.fujifilm.com/europe/en/water-soluble-azo-initiators/V-501.htm
https://specchem-wako.fujifilm.com/europe/en/water-soluble-azo-initiators/V-501.htm
https://pubs.rsc.org/en/content/articlehtml/2011/py/c0py00300j
https://pmc.ncbi.nlm.nih.gov/articles/PMC10337250/
https://www.smolecule.com/products/s590686?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Property Value/Condition Source/Context

Solubility Freely soluble in ethanol, ether, formamide;  Important for
soluble in methanol; soluble in hot choosing the correct
water/alkali; practically insoluble in cold solvent.

water; insoluble in toluene [1].

Troubleshooting FAQs and Solutions

Here are answers to common problems encountered when using ACVA.

Q1: My polymerization reaction shows a very slow rate or no initiation. What could be wrong?

¢ Incorrect Temperature: The most common cause. Ensure your reaction temperature is at or above
60-70°C to achieve a sufficient decomposition rate for radical generation [2] [3].

¢ Solvent Choice: ACVA has low solubility in cold water. Use methanol or a water/methanol mixture
for better dissolution, as demonstrated in successful RAFT polymerizations [2] [1].

¢ Initiator Purity/Decomposition: Check the storage conditions. ACVA should be stored below 20°C
to prevent premature decomposition [1].

Q2: I am getting polymers with a high polydispersity (P > 1.3). How can I improve control?

¢ Initiator-to-CTA Ratio: A high initiator concentration increases the number of dead chains. Use a
lower ratio of ACVA to Chain Transfer Agent (CTA). A typical ratio is ACVA:CTA = ~1:2 [2].

e Degassing: Inadequate removal of oxygen can inhibit free radical polymerization. Ensure thorough
degassing of your reaction mixture using the freeze-pump-thaw method (e.g., 4 cycles) [2].

e Monomer and Solvent Purity: Confirm that your monomers are purified and solvents are free from
contaminants that can scavenge radicals.

Q3: What is the recommended way to handle and store ACVA?

e Storage: Keep the container tightly sealed in a cool, dry place, ideally below 20°C, and away from
heat sources [1].

e Handling: Wear appropriate personal protective equipment. Be aware that ACVA is a self-
accelerating decomposition hazard above its SADT of 60°C [1].
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Detailed Experimental Protocol: RAFT Polymerization
with ACVA

This is a standard protocol for the homopolymerization of 2-methacryloyloxyethyl phosphorylcholine (MPC)

in methanol, which can be adapted for other monomers [2].

Materials

e Monomer (e.g., MPC)

e Chain Transfer Agent (CTA, e.g., CTP)
e ACVA initiator

¢ Anhydrous Methanol

Procedure

e Charge Reactor: In a Schlenk tube, combine MPC (2.0 g, 6.8 mmol), CTP (0.030 g, 0.10 mmol), and
ACVA (0.015 g, 0.052 mmol) in 6 mL methanol [2]. The typical ACVA:CTA molar ratio is 0.5:1 [2].

e Degas: Degas the solution via four freeze-pump-thaw cycles to remove oxygen.

e Polymerize: Place the sealed tube in an oil bath at 60°C for 11 hours.

e Terminate and Recover: Cool the reaction tube. Determine conversion via ( “1H )-NMR. Precipitate
the polymer into a large volume of acetone, then filter and dry.

This protocol typically yields polymers with a low polydispersity index (b < 1.2) [2].

Workflow and Relationship Diagrams

The following diagrams, created with Graphviz, outline the core concepts and experimental workflow for

using ACVA.
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ACVA Decomposition Governs Polymerization Initiation
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Experimental Workflow for ACVA-Initiated RAFT Polymerization

Preparation Phase

Weigh Reactants:

ACVA, CTA, Monomer

:

Dissolve in Solvent
(e.g., Methanol)

l

Degas Solution
(Freeze-Pump-Thaw)

.

Sealed Vessel

4 Reactic¥1 Phase

Heat to 60-70°C

:

Stir for Set Time
(e.g., 11 hours)

:

Monitor Conversion
(via NMR)

N\

/

/Purificatio$ & Analysis\

Terminate Reaction
& Cool

:

Precipitate Polymer

Target Conversion Reached

© 2026 Smolecule. All rights reserved.

5/7

Tech Support


https://www.smolecule.com/products/s590686?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

:

Filter, Dry,
Analyze (GPC)
- J

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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